Zinc finger and BTB domain-containing protein 6 (396-404)

• sequence: ALKKHLTSV
• source: Homo sapiens (human)
• synonym: Zinc finger and BTB domain-containing protein 6 (396-404)

Description

Zinc finger and BTB domain-containing protein 6

Scientific Research Applications

Transcriptional Regulation and Development

• Zinc finger and BTB domain-containing proteins, like the dendritic cell-derived BTB/POZ zinc finger (DPZF), are transcription factors linked to hematopoiesis, oncogenesis, and immune responses (Zhang et al., 2001). These proteins, due to their structural features, may play a role in regulating gene expression and influencing various developmental processes.

Oncogenesis and Protein Interactions

• Certain BTB/POZ domain zinc-finger proteins have been implicated in oncogenesis. Proteins like LRF, which shares homology with PLZF, interact with oncogenic proteins such as LAZ-3/BCL-6, suggesting a potential role in cancer development and progression (Davies et al., 1999).

Neural Development and Function

• Unique BTB/POZ domain zinc finger isoforms, such as HOFL and HOFS, have been characterized for their specific expression in neural structures, including the hippocampus and cerebellum. These proteins might contribute to neurogenesis and the development of the cerebral cortex (Mitchelmore et al., 2002).

Structural Insights and Protein Folding

• The BTB domain from proteins like PLZF and LRF demonstrates a tightly intertwined dimer structure, essential for their function as transcription factors. This structural characteristic underlines the importance of the BTB domain in mediating interactions with other proteins and influencing chromatin conformation (Ahmad et al., 1998; Stogios et al., 2006)(Stogios et al., 2006).

Cellular Functions and Signal Transduction

• BTB/POZ domain-containing proteins like ZBTB1 have been shown to act as transcription repressors in cellular signal transduction pathways, such as the cAMP-mediated pathways. Their involvement in such processes indicates a broader role in cellular regulation and signaling (Liu et al., 2011).

Evolutionary Perspective and Diversity

• The BTB domain, primarily found in zinc finger proteins, exhibits a diverse range of functions and evolutionary conservation. This domain characterizes a large family of proteins involved in developmental regulation across different species, demonstrating its fundamental role in biological processes (Zollman et al., 1994).